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Compound of Interest

Compound Name: Metadoxine

Cat. No.: B023640

Introduction

Metadoxine, a combination of pyridoxine (Vitamin B6) and pyrrolidone carboxylate, is utilized
in the management of alcoholic liver disease. Accurate and reliable quantification of
Metadoxine in bulk drug and pharmaceutical dosage forms is crucial for quality control and
research purposes. High-Performance Liquid Chromatography (HPLC) offers a sensitive,
specific, and robust method for this analysis. This application note details a validated RP-HPLC
method for the determination of Metadoxine.

Chromatographic Conditions

A summary of various reported chromatographic conditions for the quantification of
Metadoxine is presented in Table 1. These methods primarily utilize a C18 stationary phase
with a mobile phase consisting of a mixture of an organic solvent (acetonitrile or methanol) and

water or a buffer.

Table 1: Summary of Reported HPLC Methods for Metadoxine Quantification
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Parameter Method 1 Method 2 Method 3 Method 4
) ) Phenomenex )
Diamonsil C18 Kromasil C18
ODS C18 (4.6 x Luna C18
Column (4.6 x 250 mm, 5 (4.6 mm x 25 cm,
150mm, 5um)[1] (4.6x150mm, )
pm)[2] 5-micron)[4]
SHm)[3]
Methanol: 5
Acetonitrile: mmol-L-1 Acetonitrile:
) ) Methanol: Water
Mobile Phase Water (65:35 v/iv)  Ammonium Water
(50:50, viv)[4]
[1] Acetate (14:86, (90:10%vV/v)[3]
viv)[2]
Flow Rate 1.0 mL/min[1] 1.0 mL/min[2] 0.9 mL/min[3] 1.0 mL/min[4]
Detection
305 nm[1] 286 nm[2] 230 nm|[3] 286 nm[4]
Wavelength
Injection Volume 10 pL[1] Not Specified Not Specified 20 pL[4]
_ _ 3.155+0.02 N 2.826 +0.02 2.85+0.05
Retention Time ] Not Specified ] )
min[1] min[3] min[4]

Method Validation Summary

The described HPLC methods have been validated according to ICH guidelines. A summary of

the validation parameters is provided in Table 2, demonstrating the reliability and robustness of

the analytical procedures.

Table 2: Summary of Method Validation Parameters
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Parameter Method 1 Method 2 Method 3 Method 4
_ . 10-100 pg
Linearity Range 10-50 pg/mL[1] 0.2-12 ug/mL[2]  10-50 mg/ml[3]
mL-1[4]
Correlation - - - -~
o Not Specified Not Specified Not Specified Not Specified
Coefficient (r?)
o Within-day <
Precision .
< 2.0%][1] 6.3%, Between- < 2.0%][3] Not Specified
(%RSD)
day < 4.3%][2]
Absolute:
98.89% and
73.31% -
Accuracy (% N N 98.76% for two
Not Specified 82.00%, Not Specified )
Recovery) ] different tablet
Relative: 91.08% )
formulations[4]
- 95.69%][2]
Limit of
Quantification Not Specified 0.2 ug/mL[2] Not Specified Not Specified
(LOQ)
o ) Validated in Validated in
Variations in
) terms of terms of
mobile phase o o
- precision, precision,
composition and
robustness, - robustness,
Robustness flow rate showed Not Specified
o recovery and recovery and
results within o ) o )
limits of detection limits of detection
acceptable
o and and
limits[1] o o
quantitation[4] guantitation[4]

Detailed Experimental Protocol

This protocol provides a step-by-step guide for the quantification of Metadoxine in tablet
dosage forms based on a composite of validated methods.

1. Materials and Reagents

o Metadoxine reference standard
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Metadoxine tablets

Acetonitrile (HPLC grade)

Methanol (HPLC grade)[1]

Water (HPLC grade)

Ammonium Acetate (analytical grade)

0.45 pm nylon membrane filters

. Instrumentation

High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector
and data acquisition software.

Analytical balance

Sonicator

Volumetric flasks and pipettes

. Chromatographic Conditions (Based on Method 1)

Column: ODS C18 (4.6 x 150mm, 5um)[1]

Mobile Phase: Acetonitrile: Water (65:35 v/v)[1]. The mobile phase should be filtered through
a 0.45 uym membrane filter and degassed by sonication for 10 minutes prior to use.[1]

Flow Rate: 1.0 mL/min[1]

Column Temperature: Ambient (e.g., 35°C)[1]

Detection Wavelength: 305 nm[1]

Injection Volume: 10 pL[1]

Run Time: 8 minutes[1]
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4. Preparation of Standard Solutions

o Standard Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Metadoxine reference
standard and transfer it to a 10 mL volumetric flask. Add approximately 7 mL of methanol,
sonicate to dissolve, and then make up the volume to the mark with methanol.[1]

o Working Standard Solutions: From the stock solution, prepare a series of working standard
solutions in the concentration range of 10-50 pug/mL by appropriate dilution with the mobile
phase.[1]

5. Preparation of Sample Solution
» Weigh and powder twenty Metadoxine tablets to get a uniform mixture.

e Accurately weigh a portion of the powdered tablets equivalent to 10 mg of Metadoxine and
transfer it to a 10 mL volumetric flask.[5]

e Add about 7 mL of the diluent (mobile phase) and sonicate for 15-20 minutes to ensure
complete dissolution of the drug.[5]

o Make up the volume to the mark with the diluent.
« Filter the solution through a 0.45 pm nylon membrane filter.

» Further dilute the filtered solution with the mobile phase to obtain a final concentration within
the linear range of the method (e.g., 30 ug/mL).

6. System Suitability Before starting the analysis, inject the standard solution five times. The
system is deemed suitable for analysis if the relative standard deviation (%RSD) of the peak
areas for the five replicate injections is not more than 2.0%.[1]

7. Analysis Inject the prepared standard and sample solutions into the chromatograph and
record the peak areas.

8. Calculation The concentration of Metadoxine in the sample can be calculated using the
following formula:

Where:
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A_sample = Peak area of the sample solution

A_standard = Peak area of the standard solution

C_standard = Concentration of the standard solution (ug/mL)

C_sample = Concentration of the sample solution (ug/mL)
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Caption: Experimental workflow for HPLC quantification of Metadoxine.
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Caption: Logical relationship of HPLC method validation parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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